Adohcy

• Molecular Formula: C15H23N6O5S+
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7?,8-,10-,11-,14-,27?/m1/s1
• InChIKey: MEFKEPWMEQBLKI-YDBXVIPQSA-O

AdoHcy Overview and Endogenous Role

S-Adenosyl-L-homocysteine (AdoHcy, also designated SAH; CAS 979-92-0) is the demethylated product of S-adenosyl-L-methionine (SAM/AdoMet)-dependent transmethylation reactions and functions as a universal product feedback inhibitor of methyltransferases (MTases) across all kingdoms of life [1]. It is an endogenous nucleoside-amino acid conjugate (molecular weight 384.41, formula C₁₄H₂₀N₆O₅S) that serves both as a substrate for S-adenosyl-L-homocysteine hydrolase (SAHH/SAHase, EC 3.3.1.1) and as a competitive inhibitor versus AdoMet for numerous DNA, RNA, and protein methyltransferases [2]. The compound's dual identity — as a physiological metabolite and a promiscuous MTase feedback inhibitor — makes it an indispensable tool compound for epigenetic, epitranscriptomic, and methyltransferase drug discovery programs.

Product Inhibitor Broad-acting methyltransferase feedback inhibitor

Enzyme Substrate SAHH hydrolase substrate for inhibitor screening

Research Context Epigenetic and epitranscriptomic methylation studies

• [1] Duerre, J.A. (1962) 'Preparation and properties of S-adenosyl-L-homocysteine, S-adenosyl-L-homocysteine sulfoxide and S-ribosyl-L-homocysteine', Archives of Biochemistry and Biophysics, 96, pp. 70–76. doi: 10.1016/0003-9861(62)90453-8. View Source
• [2] Probes & Drugs Database. 'S-Adenosyl-L-Homocysteine (PD021194)'. Available at: https://www.probes-drugs.org/compound/PD021194/ (Accessed: 23 April 2026). View Source

Why AdoHcy Cannot Be Replaced

Despite sharing a common adenosine scaffold, AdoHcy, its precursor SAM (AdoMet), the natural analog sinefungin (SIN), and synthetic AdoHcy derivatives exhibit profoundly divergent binding affinities, inhibitory potencies, and selectivity profiles across different methyltransferase families. For example, sinefungin binds the M.TaqI DNA MTase approximately 7-fold more tightly than AdoHcy (KD 0.34 μM vs 2.4 μM), while SAM binds with intermediate affinity (KD 2.0 μM) [1]. Conversely, phosphorus-containing synthetic AdoHcy analogs are approximately 4-fold less active than native AdoHcy against Dnmt3a [2]. These quantitative disparities mean that substituting one methylation pathway modulator for another without direct experimental validation can produce misleading kinetic and pharmacological conclusions. The evidence below establishes where AdoHcy's performance is defined by explicit, comparator-anchored quantitative data — and where it is definitively not the optimal choice.

Higher-affinity alternative

Sinefungin binds certain DNA MTases with higher affinity than AdoHcy, which may shift inhibitor occupancy interpretation.

Potency mismatch

For EcoRI methylase, sinefungin is substantially more potent; AdoHcy cannot substitute for high-affinity blockade studies without validation.

Analog design limitation

Phosphorus-containing AdoHcy analogs show reduced Dnmt3a inhibition, confirming the native carboxyl group is a critical pharmacophoric element.

• [1] Schluckebier, G., Kozak, M., Bleimling, N., Weinhold, E. and Saenger, W. (1997) 'Differential binding of S-adenosylmethionine, S-adenosylhomocysteine and Sinefungin to the adenine-specific DNA methyltransferase M.TaqI', Journal of Molecular Biology, 265, pp. 56–67. doi: 10.1006/jmbi.1996.0711. View Source
• [2] Filonov, V.L., Khomutov, M.A., Sergeev, A.V., Khandazhinskaya, A.L., Kochetkov, S.N., Gromova, E.S. and Khomutov, A.R. (2023) 'Interaction of DNA Methyltransferase Dnmt3a with Phosphorus Analogs of S-Adenosylmethionine and S-Adenosylhomocysteine', Molecular Biology, 57(4), pp. 747–754. doi: 10.1134/S0026893323040064. View Source

AdoHcy Differentiation Evidence

Selective METTL3-METTL14 Inhibition Over ALKBH5

AdoHcy inhibits the METTL3-METTL14 heterodimer complex (METTL3-14), the core m⁶A RNA methyltransferase writer complex, with an IC₅₀ of 0.9 ± 0.1 μM measured in a radioactivity-based kinetic assay [1]. Under identical assay conditions, AdoHcy at concentrations up to 10 μM produced no significant inhibition of ALKBH5, the m⁶A-RNA demethylase (eraser) from the AlkB dioxygenase family, demonstrating functional selectivity between m⁶A writer and eraser enzymes within the same epitranscriptomic pathway [1].

METTL3-14 selectivity

Reported

IC₅₀: 0.9 ± 0.1 μM (METTL3-14) vs no inhibition of ALKBH5 up to 10 μM

Supports m⁶A writer-specific pathway studies, distinguishing writer from eraser activity

Recombinant human enzymes; radioactivity-based assay

Evidence Dimension	Inhibitory potency (IC₅₀) and selectivity between m⁶A writer vs. eraser enzyme
Target Compound Data	IC₅₀ = 0.9 ± 0.1 μM against METTL3-14; no significant inhibition of ALKBH5 at concentrations tested
Comparator Or Baseline	ALKBH5 demethylase: no inhibition observed (defined as <10% activity reduction at up to 10 μM AdoHcy); confirmed in same assay platform (radioactivity-based 384-well format, Z' factor 0.78 for METTL3-14 assay, 0.77 for ALKBH5 assay)
Quantified Difference	≥10-fold selectivity window for METTL3-14 over ALKBH5 (lower bound estimate based on IC₅₀ of 0.9 μM vs. no effect at 10 μM)
Conditions	Radioactivity-based methyltransferase assay using recombinant human METTL3-METTL14 heterodimer and ALKBH5; 384-well format; as reported by Li et al. (2016) J. Biomol. Screen.

Why This Matters

This quantitative selectivity profile supports the use of AdoHcy as a pathway-specific control compound to distinguish m⁶A methyltransferase (writer) activity from demethylase (eraser) activity in epitranscriptomic target validation studies, without confounding off-target effects on ALKBH5.

• [1] Li, F., Kennedy, S., Hajian, T., Gibson, E., Seitova, A., Xu, C., Arrowsmith, C.H. and Vedadi, M. (2016) 'A Radioactivity-Based Assay for Screening Human m6A-RNA Methyltransferase, METTL3-METTL14 Complex, and Demethylase ALKBH5', Journal of Biomolecular Screening, 21(3), pp. 290–297. doi: 10.1177/1087057115623264. View Source

M.TaqI DNA Methyltransferase Binding Affinity

In a definitive head-to-head crystallographic and fluorometric study of the M.TaqI adenine-N6-DNA methyltransferase, the dissociation constants (KD) for AdoHcy, sinefungin (SIN), and SAM were determined under identical experimental conditions [1]. AdoHcy bound with a KD of 2.4 μM, SAM with a KD of 2.0 μM, and sinefungin with a KD of 0.34 μM. Structural analysis at 2.6 Å resolution revealed that while all three ligands share the adenosine binding pocket, the amino acid moiety of sinefungin and AdoHcy adopts a different orientation than the methionine portion of SAM, interacting with the ¹⁰⁵NPPY¹⁰⁸ active site loop [1].

M.TaqI binding

Head-to-head

KD: AdoHcy 2.4 μM, SAM 2.0 μM, sinefungin 0.34 μM

Defines binding hierarchy; sinefungin occupancy advantage may influence crystallographic interpretation

2.6 Å resolution; PDB: 2ADM

Evidence Dimension	Equilibrium dissociation constant (KD) for binary enzyme–ligand complex
Target Compound Data	KD (AdoHcy) = 2.4 μM
Comparator Or Baseline	KD (sinefungin) = 0.34 μM; KD (SAM) = 2.0 μM
Quantified Difference	Sinefungin binds ~7-fold more tightly than AdoHcy; SAM binds ~1.2-fold more tightly than AdoHcy
Conditions	Recombinant M.TaqI adenine-N6-DNA methyltransferase; KD determined by spectrofluorometric titration; crystal structures solved at 2.6 Å resolution (PDB: 2ADM); Schluckebier et al. (1997) J. Mol. Biol.

Why This Matters

This data precisely defines the binding hierarchy (SIN > SAM > AdoHcy) for M.TaqI and demonstrates that AdoHcy is not a universally potent pan-methyltransferase inhibitor; researchers selecting a cofactor-site ligand for crystallography or binding assays must consider that sinefungin provides ~7-fold higher occupancy at equivalent concentrations.

• [1] Schluckebier, G., Kozak, M., Bleimling, N., Weinhold, E. and Saenger, W. (1997) 'Differential binding of S-adenosylmethionine, S-adenosylhomocysteine and Sinefungin to the adenine-specific DNA methyltransferase M.TaqI', Journal of Molecular Biology, 265(1), pp. 56–67. doi: 10.1006/jmbi.1996.0711. PDB: 2ADM. View Source

EcoRI DNA Methylase Inhibition Potency

In a systematic kinetic study of EcoRI adenine DNA methylase, AdoHcy and sinefungin were directly compared as competitive inhibitors versus the cofactor AdoMet [1]. AdoHcy exhibited a KI of 9 μM relative to an AdoMet KM of 0.60 μM (ratio KI/KM ≈ 15), designating it as a relatively weak product inhibitor of this enzyme. In stark contrast, sinefungin displayed a KI of 10 nM (ratio KI/KM ≈ 0.017), making it a 900-fold more potent inhibitor than AdoHcy in the same assay system [1]. The binary complex KD values further corroborated this difference: AdoHcy KD = 225 μM vs. sinefungin KD = 43 μM [1].

EcoRI inhibition

Head-to-head

KI: AdoHcy 9 μM vs sinefungin 10 nM (900-fold difference)

AdoHcy reflects physiological product feedback; sinefungin appropriate for potent enzymatic blockade

KM(AdoMet) = 0.60 μM; fluorescence titration

Evidence Dimension	Competitive inhibition constant (KI) vs. AdoMet; binary complex dissociation constant (KD)
Target Compound Data	KI (AdoHcy) = 9 μM; KD (AdoHcy) = 225 μM
Comparator Or Baseline	KI (sinefungin) = 10 nM (0.01 μM); KD (sinefungin) = 43 μM; KM (AdoMet) = 0.60 μM
Quantified Difference	Sinefungin is 900-fold more potent than AdoHcy by KI; sinefungin binds 5.2-fold more tightly by KD in the binary complex
Conditions	EcoRI DNA methylase (prokaryotic); competitive inhibition assay with DNA substrate present; binary KD determined by fluorescence titration in the absence of DNA; Reich et al. (1990) J. Biol. Chem.

Why This Matters

This data establishes that for EcoRI and related restriction-modification MTases, AdoHcy should not be used as a potent inhibitor surrogate; sinefungin is the appropriate high-affinity tool. Conversely, AdoHcy's weaker KI better approximates physiological product feedback conditions, making it suitable for studies requiring endogenous-level inhibition rather than complete enzymatic blockade.

• [1] Reich, N.O. and Everett, E.A. (1990) 'Inhibition of EcoRI DNA methylase with cofactor analogs', Journal of Biological Chemistry, 265(15), pp. 8966–8970. PMID: 2341414. View Source

Dnmt3a DNA Methyltransferase Inhibition

In the first direct comparison of native AdoHcy against its synthetic phosphorus-containing analogs (phosphonous and phosphonic acid derivatives, where the carboxyl group is replaced by phosphorus-containing groups) using the catalytic domain of murine Dnmt3a DNA methyltransferase, both synthetic AdoHcy analogs showed similar inhibitory activities toward Dnmt3a but were approximately 4-fold less active than native AdoHcy [1]. This result was unexpected given the substantial differences in geometry and charge between the phosphonous and phosphonic groups, yet neither analog could recapitulate the inhibitory potency of the natural product [1].

Dnmt3a inhibition

Head-to-head

Native AdoHcy ~4-fold more active than phosphorus-containing analogs

Native carboxyl group is critical for Dnmt3a inhibition; analog substitution reduces potency

Murine Dnmt3a catalytic domain; Filonov et al. 2023

Evidence Dimension	Inhibitory activity against Dnmt3a catalytic domain (relative potency)
Target Compound Data	Native AdoHcy: defined as the reference inhibitor (relative activity = 1.0)
Comparator Or Baseline	Phosphonous acid AdoHcy analog and phosphonic acid AdoHcy analog: both approximately 4-fold less active than AdoHcy
Quantified Difference	~4-fold reduction in inhibitory activity for both phosphorus-containing analogs relative to native AdoHcy
Conditions	In vitro methylation assay using recombinant catalytic domain of murine Dnmt3a DNA methyltransferase; Filonov et al. (2023) Molecular Biology

Why This Matters

This finding demonstrates that the native carboxyl group of AdoHcy is a critical pharmacophoric element for Dnmt3a inhibition that cannot be effectively mimicked by isosteric phosphorus replacements. Researchers synthesizing or procuring AdoHcy analogs for Dnmt3a-targeted studies should anticipate potency losses of at least 4-fold relative to the natural compound.

• [1] Filonov, V.L., Khomutov, M.A., Sergeev, A.V., Khandazhinskaya, A.L., Kochetkov, S.N., Gromova, E.S. and Khomutov, A.R. (2023) 'Interaction of DNA Methyltransferase Dnmt3a with Phosphorus Analogs of S-Adenosylmethionine and S-Adenosylhomocysteine', Molecular Biology, 57(4), pp. 747–754. doi: 10.1134/S0026893323040064. View Source

Chemical Stability Profile

AdoHcy exhibits a distinctive stability profile that differentiates it from many nucleoside analogs and must inform experimental handling protocols. The compound is resistant to alkaline hydrolysis: it is not hydrolyzed in neutral or alkaline solutions and remains stable in 0.1 M NaOH at 25°C over 10 minutes [1][2]. However, it undergoes cleavage in the presence of weak acid (0.1 M HCl, 100°C, 90 minutes), producing adenine and S-ribosyl-L-homocysteine [2]. Additionally, AdoHcy is slowly oxidized to its sulfoxide form both as a solid and in solution; oxidation can be mitigated by the addition of thiodiglycol as a protective antioxidant, enabling long-term stability of neutral solutions at 25°C [1].

Chemical stability

Data to verify

Stable in 0.1 M NaOH, labile in 0.1 M HCl; slowly oxidizes in air

Dictates storage at -20°C, protection from light and acid, antioxidant use in solution

Class-level inference for analog stability; sulfoxide monitoring recommended

Evidence Dimension	Chemical stability under defined pH, temperature, and oxidative conditions
Target Compound Data	Stable in 0.1 M NaOH, 25°C, ≥10 min (no hydrolysis); labile in 0.1 M HCl, 100°C, 90 min (cleavage to adenine + S-ribosyl-L-homocysteine); undergoes slow air oxidation to sulfoxide in solid and solution states
Comparator Or Baseline	Class-level inference: many adenosine-based SAHH inhibitors (e.g., aristeromycin, neplanocin A) possess differential acid/base stability profiles due to carbocyclic vs. ribose sugar modifications; no direct single-study head-to-head stability comparison identified
Quantified Difference	Not applicable (class-level inference for stability comparison; specific quantitative stability data exists only for AdoHcy itself)
Conditions	As reported in Duerre (1962) Arch. Biochem. Biophys. and Bio-Rad synthetic AdoHcy product specification sheet

Why This Matters

This stability profile dictates critical procurement and storage decisions: AdoHcy must be stored protected from light at -20°C, solutions should be prepared in neutral or slightly alkaline buffers (not acidic), and long-term solution storage requires thiodiglycol as an antioxidant. Procurement specifications should require purity verification by TLC (>99%) and confirmation of minimal sulfoxide content.

• [1] Bio-Rad Laboratories. 'Synthetic S-Adenosyl-Homocysteine (Catalog No. 0100-0025) — Product Information Sheet'. Available at: https://biorod.cn/thread-36058.htm (Accessed: 23 April 2026). View Source
• [2] Duerre, J.A. (1962) 'Preparation and properties of S-adenosyl-L-homocysteine, S-adenosyl-L-homocysteine sulfoxide and S-ribosyl-L-homocysteine', Archives of Biochemistry and Biophysics, 96, pp. 70–76. doi: 10.1016/0003-9861(62)90453-8. View Source

AdoHcy Application Scenarios and Procurement Guide

Epitranscriptomic Target Validation

For laboratories conducting m⁶A-RNA methylation pathway research, AdoHcy provides a well-characterized METTL3-METTL14 heterodimer inhibitor (IC₅₀ = 0.9 ± 0.1 μM) with the critical advantage of demonstrated inactivity against ALKBH5 demethylase in the same assay format [1]. This built-in selectivity enables researchers to attribute observed phenotypic changes specifically to m⁶A writer complex inhibition rather than off-target demethylase modulation. Procurement should specify ≥98% purity (HPLC-verified) and DMSO solubility ≥77 mg/mL for preparation of concentrated stock solutions suitable for dose-response studies in the 0.1–10 μM range [1].

Methyltransferase Kinetic Assay Development

AdoHcy is the authentic enzymatic reaction product of all SAM-dependent methyltransferases and therefore serves as the physiologically relevant inhibitor for kinetic mechanism studies. As demonstrated with EcoRI DNA methylase, AdoHcy acts as a competitive inhibitor versus AdoMet (KI = 9 μM; KM(AdoMet) = 0.60 μM), providing a product inhibition benchmark that synthetic analogs cannot replicate [2]. For methyltransferase assay development and validation, AdoHcy should be used at concentrations spanning 0.1–100 μM to establish product inhibition constants (KI) and distinguish ordered vs. random kinetic mechanisms via product inhibition patterns. Note that for high-affinity inhibition applications, sinefungin (KI = 10 nM for EcoRI) should be considered as the appropriate potent comparator [2].

Methyltransferase Structural Biology

The M.TaqI DNA methyltransferase co-crystal structure with AdoHcy (PDB: 2ADM, resolution 2.6 Å) provides a validated structural template showing that AdoHcy binds with its adenosine moiety occupying the conserved cofactor pocket while its homocysteine moiety interacts with the ¹⁰⁵NPPY¹⁰⁸ active site loop [3]. The binary complex KD of 2.4 μM indicates sufficient affinity for co-crystallization and soaking experiments. Researchers should note that sinefungin (KD = 0.34 μM) may be preferred when higher occupancy is required, but AdoHcy offers the advantage of representing the authentic product state for structural studies aimed at understanding the methylation reaction cycle [3].

SAHH Enzyme Characterization

As the natural substrate for S-adenosyl-L-homocysteine hydrolase (SAHH/SAHase, EC 3.3.1.1), AdoHcy is required for characterizing SAHH kinetic parameters (KM, kcat) and for screening SAHH inhibitors as potential antiviral, antiparasitic, and anticancer agents [4]. The reaction (AdoHcy + H₂O ⇌ adenosine + L-homocysteine) is reversible, with the equilibrium strongly favoring AdoHcy synthesis in vitro [4]. Given AdoHcy's acid lability and oxidative susceptibility, procurement specifications for SAHH studies must include: purity >99% (TLC), minimal sulfoxide contamination, and proper storage at -20°C under desiccated, light-protected conditions with thiodiglycol stabilization for solution preparations [5].

Application

Selection Property

Validation Focus

m⁶A RNA methylation studies

METTL3-14 inhibitor with eraser selectivity

Writer vs. eraser pathway distinction

Methyltransferase kinetic studies

Physiological product inhibitor benchmark

Product inhibition constant (KI) determination

Methyltransferase structural biology

Authentic product-state ligand

Co-crystal occupancy and active-site loop interaction

SAHH enzyme characterization

Natural hydrolase substrate

KM/kcat and inhibitor screening

• [1] Li, F., Kennedy, S., Hajian, T., Gibson, E., Seitova, A., Xu, C., Arrowsmith, C.H. and Vedadi, M. (2016) 'A Radioactivity-Based Assay for Screening Human m6A-RNA Methyltransferase, METTL3-METTL14 Complex, and Demethylase ALKBH5', Journal of Biomolecular Screening, 21(3), pp. 290–297. doi: 10.1177/1087057115623264. View Source
• [2] Reich, N.O. and Everett, E.A. (1990) 'Inhibition of EcoRI DNA methylase with cofactor analogs', Journal of Biological Chemistry, 265(15), pp. 8966–8970. PMID: 2341414. View Source
• [3] Schluckebier, G., Kozak, M., Bleimling, N., Weinhold, E. and Saenger, W. (1997) 'Differential binding of S-adenosylmethionine, S-adenosylhomocysteine and Sinefungin to the adenine-specific DNA methyltransferase M.TaqI', Journal of Molecular Biology, 265(1), pp. 56–67. doi: 10.1006/jmbi.1996.0711. PDB: 2ADM. View Source
• [4] Chiang, P.K. (1998) 'Biological effects of inhibitors of S-adenosylhomocysteine hydrolase', Pharmacology & Therapeutics, 77(2), pp. 115–134. doi: 10.1016/S0163-7258(97)00089-2. View Source
• [5] Bio-Rad Laboratories. 'Synthetic S-Adenosyl-Homocysteine (Catalog No. 0100-0025) — Product Information Sheet'. Available at: https://biorod.cn/thread-36058.htm (Accessed: 23 April 2026). View Source